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Compound of Interest

(R)-2-Hydroxysuccinic acid methyl!
Compound Name:
ester

Cat. No.: B027589

An In-depth Technical Guide to (R)-2-Hydroxysuccinic Acid Methyl Ester

Introduction

(R)-2-Hydroxysuccinic acid methyl ester, also known as (R)-Methyl 2-hydroxysuccinate or
(2R)-Hydroxybutanedioic Acid 1-Methyl Ester, is a chiral organic compound with the molecular
formula C5H805.[1][2] It is the mono-methyl ester derivative of (R)-malic acid. The molecule
features a hydroxyl group, a carboxylic acid group, and a methyl ester group attached to a
succinic acid backbone.[1] The specific R-configuration at the chiral center is crucial for its
biological activity and applications, particularly as a versatile building block in the synthesis of
pharmaceutical compounds and other complex organic molecules.[1] This compound is utilized
as an intermediate in the development of therapeutic agents for conditions such as cancer and
amyloidosis.[1][3][4]

Chemical and Physical Properties

The fundamental physicochemical properties of (R)-2-Hydroxysuccinic acid methyl ester are
summarized below. These properties are essential for its handling, characterization, and
application in a laboratory or industrial setting.
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Property Value Reference
CAS Number 83540-94-7 [1][2][5]
Molecular Formula C5H805 [1][2][6]
Molecular Weight 148.11 g/mol [2][6]
Appearance Solid (form) [6]
Boiling Point 318°C at 760 mmHg [11[7]
Density 1.383 g/cm3 [1107]
Refractive Index 1.473 [1107]
Flash Point 138.7°C [1][7]
pKa 4.03 £ 0.19 (Predicted) [1]
Dichloromethane (Slightly,
Solubility Heated), DMSO (Slightly), [7]
Methanol (Slightly)
-20°C Freezer, Under Inert
Storage Temperature [7]
Atmosphere
Structural Information
Identifier Value Reference
COC(=0)--INVALID-LINK--
SMILES [4]
CC(0)=0
InChl=1S/C5H805/c1-10-
5(9)3(6)2-
InChl ()3(6) [1]
4(7)8/h3,6H,2H2,1H3,
(H,7,8)/t3-/m1/s1
RTSODCRZYKSCLO-
InChl Key N/A
SCSAIBSYSA-N
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Experimental Protocols
Synthesis of Malic Acid Esters via Esterification

The synthesis of malic acid esters, such as the methyl ester, is typically achieved through
esterification of malic acid with the corresponding alcohol. The process can be catalyzed by
acid. A general procedure for the synthesis of a related compound, D-(+)-Malic acid dimethyl
ester, provides insight into the methodology that can be adapted for the mono-methyl ester.

Example Protocol: Synthesis of D-(+)-Malic Acid Dimethyl Ester[8]

Reaction Setup: A solution of (R)-malic acid (15 mmol) is prepared in methanol (20 mL) and
cooled to 0°C in an ice bath.

o Reagent Addition: Thionyl chloride (SOCI2, 2.40 mL) is added dropwise to the cooled
solution. Thionyl chloride acts as a source of HCI, which catalyzes the esterification.

o Reaction: The solution is removed from the ice bath and stirred at room temperature for 24
hours.

o Workup: The reaction mixture is concentrated under reduced pressure to remove excess
methanol and volatile byproducts.

« Purification: The crude product is purified using flash chromatography on a silica gel column,
eluting with a solvent mixture (e.g., 1:1 Ethyl Acetate:Petroleum ether) to yield the pure
diester.[8]

Note: To favor the formation of the mono-ester, the stoichiometry of the alcohol and reaction
conditions would need to be carefully controlled, for instance, by using a 1:1 molar ratio of
malic acid to methanol.

Workflow for Synthesis and Application

The following diagram illustrates a generalized workflow from the synthesis of (R)-2-
Hydroxysuccinic acid methyl ester to its application as a building block in pharmaceutical
research.
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Workflow: Synthesis to Application
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Caption: Generalized workflow from synthesis to pharmaceutical application.

Safety and Handling

(R)-2-Hydroxysuccinic acid methyl ester requires careful handling in a laboratory setting.
The following information is derived from available Safety Data Sheets (SDS).

Hazard Identification:

o GHS Classification: May be classified as causing skin irritation (Category 2), serious eye
irritation or damage (Category 2A/1), and potential respiratory irritation (Category 3). Some
sources classify it as harmful if swallowed (Acute toxicity, oral, Category 4).[9]

¢ Pictograms: GHS pictograms for irritation and health hazard may apply.[9]
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First Aid Measures:[5][9]

Inhalation: Move the person to fresh air. If breathing difficulties occur, seek medical attention.

o Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap
and plenty of water.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and consult a physician immediately.

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical advice.
Handling and Storage:[5]

» Handling: Handle in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including gloves and safety glasses. Avoid formation of dust and aerosols.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. A
recommended storage condition is at -20°C under an inert atmosphere.[7]

Fire-Fighting Measures:

o Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam.[5][10]

» Protective Equipment: Wear self-contained breathing apparatus (SCBA) if necessary.[5]

Applications in Research and Development

(R)-2-Hydroxysuccinic acid methyl ester serves as a valuable intermediate in several areas
of research and development:

e Pharmaceutical Synthesis: Its chiral nature and multiple functional groups make it an
important starting material or intermediate for synthesizing complex pharmaceutical
compounds.[1]

o Cancer and Amyloidosis Research: It is used as a biochemical reagent and building block in
the development of novel therapeutic agents targeting cancer and amyloidosis, a group of
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diseases involving protein misfolding.[1][3][4]

o Chiral Reagents: As a chiral molecule, it is used in asymmetric synthesis to introduce
specific stereochemistry into target molecules.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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